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Compound of Interest

Compound Name: 2-Ethyl-5-isopropylpyrazine

Cat. No.: B15246456 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the safety and handling of 2-
Ethyl-5-isopropylpyrazine. It is important to note that publicly available safety and

toxicological data for this specific compound are limited. Therefore, this guide also incorporates

data from structurally similar and more extensively studied pyrazine derivatives, such as 2-

ethyl-5-methylpyrazine and 2-ethylpyrazine, to provide a more complete, albeit extrapolated,

safety profile. All data derived from related compounds are clearly indicated. Researchers

should always consult the most current Safety Data Sheet (SDS) for the specific product they

are using and conduct a thorough risk assessment before handling this chemical.

Physical and Chemical Properties
Understanding the physical and chemical properties of a substance is fundamental to its safe

handling and use in experimental settings. The following table summarizes the available data

for 2-Ethyl-5-isopropylpyrazine.
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Property Value Source

Molecular Formula C9H14N2 [1]

Molecular Weight 150.22 g/mol [1]

Boiling Point 209.66 °C (estimated) [1]

Flash Point
80.50 °C (177.00 °F)

(estimated)
[1]

Vapor Pressure
0.29 mmHg @ 25 °C

(estimated)
[1]

Water Solubility
630.9 mg/L @ 25 °C

(estimated)
[1]

logP (o/w) 2.135 (estimated) [1]

Hazard Identification and Classification
While specific GHS classification for 2-Ethyl-5-isopropylpyrazine is not consistently available,

the classification of structurally related pyrazines provides critical insight into its potential

hazards.[1] The following table summarizes GHS classifications for related compounds.
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Hazard
Classification

Compound
GHS
Pictogram

Signal Word
Hazard
Statement

Flammable

Liquid

2-Ethylpyrazine,

2-Ethyl-5-

methylpyrazine

Flame Warning

H226:

Flammable liquid

and vapor

Acute Toxicity

(Oral)

2-Ethyl-5-

methylpyrazine

Exclamation

Mark
Warning

H302: Harmful if

swallowed

Skin Irritation
2-Ethyl-5-

methylpyrazine

Exclamation

Mark
Warning

H315: Causes

skin irritation

Serious Eye

Irritation

2-Ethyl-5-

methylpyrazine

Exclamation

Mark
Warning

H319: Causes

serious eye

irritation

Specific Target

Organ Toxicity

(Single

Exposure)

2-Ethyl-5-

methylpyrazine

Exclamation

Mark
Warning

H335: May

cause respiratory

irritation

Data for 2-Ethylpyrazine and 2-Ethyl-5-methylpyrazine sourced from various SDS.[2][3][4][5]

Safe Handling and Storage
Proper handling and storage procedures are paramount to ensuring laboratory safety.

Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.[2][6]

Keep away from heat, sparks, open flames, and other ignition sources.[2][3][4]

Use non-sparking tools and explosion-proof equipment.[2][4]

Ground and bond containers and receiving equipment to prevent static discharge.[2][4]

Avoid contact with skin, eyes, and clothing.[6][7] Do not breathe mist, vapors, or spray.[2]
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Wash hands thoroughly after handling and before eating, drinking, or smoking.[4][6]

Do not ingest. If swallowed, seek immediate medical assistance.[2]

Storage:

Store in a cool, dry, and well-ventilated place away from direct sunlight.[2][6]

Keep containers tightly closed when not in use.[2][4]

Store away from incompatible materials such as strong oxidizing agents and strong acids.[2]

[6]

The storage area should be designed to contain spills.[4]

Personal Protective Equipment (PPE)
The following personal protective equipment is recommended when handling 2-Ethyl-5-
isopropylpyrazine and related compounds:
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Protection Type Specification Source

Eye/Face Protection

Chemical safety goggles or

face shield (conforming to

EN166 or OSHA 29 CFR

1910.133).

[2][6]

Skin Protection

Wear appropriate protective

gloves (e.g., nitrile rubber) and

clothing to prevent skin

exposure.

[2][6]

Respiratory Protection

If ventilation is inadequate, use

a NIOSH-approved respirator

with an organic vapor

cartridge.

Body Protection

A lab coat or chemical-

resistant apron should be

worn.

[2]

Toxicological Information
Toxicological data for 2-Ethyl-5-isopropylpyrazine is not readily available. The table below

presents data for a structurally similar compound, 2-Ethyl-3,(5 or 6)-dimethylpyrazine, which

has undergone more extensive toxicological assessment.

Test Species Route Value Source

LD50 (Acute

Oral)
Rat Oral 460 mg/kg [8]

90-Day Feeding

Study (NOAEL)
Rat Oral

17 mg/kg/day

(male), 18

mg/kg/day

(female)

[8]
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Irritation: 2-Ethyl-3,(5 or 6)-dimethylpyrazine is reported to be irritating to the skin, eyes, and

upper respiratory tract.[8]

Experimental Protocols
While specific experimental safety studies for 2-Ethyl-5-isopropylpyrazine are not published,

this section provides detailed, generalized methodologies for key toxicological assays based on

internationally recognized OECD guidelines. These protocols serve as a template for

researchers designing safety assessment studies.

Acute Dermal Irritation/Corrosion Protocol (Based on
OECD Guideline 404)
Objective: To determine the potential of a test substance to produce reversible (irritation) or

irreversible (corrosion) skin damage.

Principle: The test substance is applied to the skin of a single animal in a stepwise procedure.

The degree of erythema and edema is assessed to determine the irritant or corrosive potential.

[2]

Materials:

Test substance (2-Ethyl-5-isopropylpyrazine)

Albino rabbits (the preferred species for this assay)

Gauze patches

Non-irritating tape

Semi-occlusive dressing

Clippers for fur removal

Methodology:

Animal Preparation: Approximately 24 hours before the test, the fur on the dorsal area of the

trunk of the animal is clipped.
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Test Substance Application: A small amount (approximately 0.5 mL of liquid or 0.5 g of solid)

of the test substance is applied to a small area (about 6 cm²) of the clipped skin and covered

with a gauze patch.[2] The patch is held in place with non-irritating tape.

Exposure: The animal is exposed to the test substance for a defined period, typically up to 4

hours.[2] In an initial test on a single animal, patches may be applied sequentially and

removed at 3 minutes, 1 hour, and 4 hours to first assess for corrosion.[3] If a corrosive effect

is observed, the test is terminated.[3]

Observation: After the exposure period, the patch is removed, and the skin is gently

cleansed of any residual test substance. The skin is then observed for signs of erythema

(redness) and edema (swelling) at 1, 24, 48, and 72 hours after patch removal. The

observation period may be extended up to 14 days if the effects are persistent.[3]

Scoring: Skin reactions are graded according to a standardized scoring system (e.g., the

Draize scale).

Data Analysis: If the initial animal shows no corrosive effects, the test is repeated on two

additional animals with a 4-hour exposure to confirm the initial findings.[3] The mean scores

for erythema and edema for each observation time are calculated to determine the irritation

classification.

Acute Oral Toxicity Protocol (Based on the Principles of
the former OECD Guideline 401)
Note: OECD Test Guideline 401 has been deleted and replaced by alternative methods (TG

420, 423, and 425) that use fewer animals and cause less suffering.[8][9] The following

protocol is based on the principles of the traditional LD50 test for illustrative purposes.

Objective: To determine the median lethal dose (LD50) of a substance after a single oral

administration.[10]

Principle: The test substance is administered orally by gavage in graduated doses to several

groups of experimental animals, with one dose per group.[10] Subsequent observations of

effects and mortality are made.[10]

Methodology:
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Animal Selection: Healthy, young adult rodents (e.g., rats) are used. Animals are fasted prior

to dosing.

Dose Administration: The test substance is administered in a single dose by gavage using a

stomach tube.[10] An appropriate vehicle may be used for administration; the vehicle's

toxicity should be known.[10] The volume administered is typically kept low (e.g., not

exceeding 1 mL/100 g body weight for rodents in most cases).[10]

Dose Groups: At least three dose levels are used, with a sufficient number of animals in each

group to yield statistically significant results.

Observation Period: Animals are observed for mortality, clinical signs of toxicity (e.g.,

changes in skin, fur, eyes, and behavior), and body weight changes for up to 14 days.[9]

Pathology: All animals (those that die during the test and survivors at the end of the

observation period) are subjected to a gross necropsy.[10]

Data Analysis: The LD50 is calculated using a standard statistical method (e.g., Probit

analysis). This is the statistically derived single dose that is expected to cause death in 50%

of the animals.[10]

Workflow for Safe Laboratory Handling
The following diagram illustrates a logical workflow for the safe handling of 2-Ethyl-5-
isopropylpyrazine in a research environment.
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Start: New Experiment
with 2-Ethyl-5-isopropylpyrazine

1. Risk Assessment
- Review SDS & Literature

- Identify Hazards

2. Implement Control Measures
- Engineering Controls (Fume Hood)

- Administrative Controls

3. Select & Don PPE
- Goggles, Gloves, Lab Coat

4. Chemical Handling
- Weighing & Dispensing

- Experimental Use

Spill Occurs

No

5b. Temporary Storage
- Tightly Sealed Container

Yes
(Procedure Paused)

5a. Spill Response
- Evacuate & Alert

- Use Spill Kit

Yes

6. Decontamination
- Clean Work Area

- Remove PPE Correctly

No

7. Waste Disposal
- Segregate Hazardous Waste

- Label Correctly

End of Procedure

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-Ethyl-5-isopropylpyrazine in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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